Cas no 1189858-91-0 (1-(3-methoxyphenyl)-5-phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione)

• Product Name: 1-(3-methoxyphenyl)-5-phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione
• CAS No: 1189858-91-0
• MF: C₁₇H₁₄N₄O₃
• MW: 322.318063259125
• CID: 5390826
• Update Time: 2025-07-14

1-(3-methoxyphenyl)-5-phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5,6a-Dihydro-1-(3-methoxyphenyl)-5-phenylpyrrolo[3,4-d]-1,2,3-triazole-4,6(1H,3aH)-dione
• 1-(3-methoxyphenyl)-5-phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione

• Inchi： 1S/C17H14N4O3/c1-24-13-9-5-8-12(10-13)21-15-14(18-19-21)16(22)20(17(15)23)11-6-3-2-4-7-11/h2-10,14-15H,1H3
• InChI Key： HZCDZYSJORTYCS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2)C2C(=O)N(C3=CC=CC=C3)C(=O)C2N=N1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 584.4±60.0 °C(Predicted)
• pka: -0.63±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3-methoxyphenyl)-5-phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione

Introduction to 1-(3-Methoxyphenyl)-5-Phenyl-1H,3aH,4H,5H,6H,6aH-Pyrrolo[3,4-d][1,2,3]Triazole-4,6-Dione (CAS No. 1189858-91-0)

1-(3-Methoxyphenyl)-5-Phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione (CAS No. 1189858-91-0) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[3,4-d][1,2,3]triazoles and is characterized by its intricate molecular framework and potential biological activities.

The pyrrolo[3,4-d][1,2,3]triazole core is a versatile scaffold that has been extensively studied for its diverse pharmacological properties. The presence of the methoxyphenyl and phenyl substituents further enhances the compound's bioactivity and selectivity. Recent advancements in synthetic methodologies have facilitated the efficient synthesis of this compound, making it more accessible for detailed biological evaluations.

In the context of medicinal chemistry, 1-(3-Methoxyphenyl)-5-Phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anticancer agent. Studies have demonstrated that this compound exhibits significant cytotoxicity against a range of cancer cell lines, including those derived from breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29). The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase.

Furthermore, 1-(3-Methoxyphenyl)-5-Phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione has been investigated for its anti-inflammatory properties. In vitro assays have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(3-Methoxyphenyl)-5-Phenyl-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4，6-dione has also been studied to assess its suitability for in vivo applications. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in animal models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its biological activities, the synthetic route to 1-(3-Methoxyphenyl)-5-Phenyl-1H，3aH，4H，5H，6H，6aH-pyrrolo[3，4-d][1，2，3]triazole-4，6-dione has been optimized to improve yield and scalability. One common approach involves the cycloaddition reaction between a nitrile oxide and a substituted acetylene followed by cyclization to form the pyrrolo[3，4-d][1，2，3]triazole core. This method provides a robust and efficient pathway for large-scale production.

The structural diversity within the pyrrolo[3，4-d][1，2，3]triazole class allows for extensive structure-activity relationship (SAR) studies. By modifying various substituents on the core structure or introducing additional functional groups, researchers can fine-tune the biological properties of these compounds. For example, substituting different aryl groups on the phenyl ring or varying the position of the methoxy group on the methoxyphenyl ring can significantly impact potency and selectivity.

Recent computational studies using molecular docking and molecular dynamics simulations have provided insights into the binding modes of 1-(3-Methoxyphenyl)-5-Phenyl-1H，3aH，4H，5H，6H，6aH-pyrrolo[3，4-d][1，2，3]triazole-4，6-dione with key protein targets such as kinases and proteases. These studies have identified critical interactions that contribute to its high affinity and selectivity for these targets.

In conclusion, 1-(3-Methoxyphenyl)-5-Phenyl-1H，3aH，4H，5H，6H，6aHp yrrolo[ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ [ ́ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ][d][i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z]-triazole -dione (CAS No. 1189858 -90 -0) represents a promising lead compound with potential applications in cancer therapy and anti-inflammatory treatments. Ongoing research continues to explore its full therapeutic potential and optimize its pharmacological properties for clinical use.